Cas no 143924-51-0 (4-(Piperidin-2-yl)pyridine)

• Product Name: 4-(Piperidin-2-yl)pyridine
• CAS No: 143924-51-0
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD02663552
• CID: 1317108
• PubChem ID: 3956653
• Update Time: 2025-06-09

4-(Piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Piperidinyl)pyridine
• AG-F-45292
• AGN-PC-001F01
• CTK1D4224
• 1',2',3',4',5',6'-Hexahydro-[2,3']bipyridyl
• 2-(piperidin-3-yl)pyridine
• Pyridine, 2-(3-piperidinyl)-
• 1',2',3',4',5',6'-hexahydro-[2,3']bipyridinyl
• 1',2',3',4',5',6'-hexahydro[2,3']bipyridinyl
• AK120872
• 1',2',3',4',5',6'-hexahydro[2,4']bipyridinyl
• SureCN171370
• (+-)-Anabasin
• 3-(pyridin-2-yl)piperidine
• 2-(3'-Piperidinyl)pyridine
• 4-(2'-Piperidinyl)pyridine
• isoanabasine
• 2-(4-Pyridinyl)piperidine
• Pyridine, 4-(2-piperidinyl)-
• 4-(2-piperidyl)pyridine
• SCHEMBL7134733
• CS-0446563
• SB41248
• BP-12040
• 143924-51-0
• AS-46783
• 2-(4-pyridyl)piperidine
• 1,2,3,4,5,6-hexahydro-[2,4]bipyridinyl, AldrichCPR
• STK129568
• 4-(piperidin-2-yl)pyridine
• F10482
• AKOS001476242
• 4-piperidin-2-ylpyridine
• 1,2,3,4,5,6-Hexahydro-[2,4']bipyridinyl
• EN300-1855732
• MFCD02663552
• SY072855
• NS00101066
• WLZ3402
• 4-(Piperidin-2-yl)pyridine

• MDL： MFCD02663552
• Inchi： 1S/C10H14N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h4-5,7-8,10,12H,1-3,6H2
• InChI Key： WERCHVXXXMTJME-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CN=CC=1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 2.22500

4-(Piperidin-2-yl)pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(Piperidin-2-yl)pyridine

4-(Piperidin-2-yl)pyridine: A Comprehensive Overview of CAS No. 143924-51-0

4-(Piperidin-2-yl)pyridine, with the CAS number 143924-51-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-piperidinylpyridine, is a member of the pyridine family and features a piperidine ring attached to the pyridine nucleus. Its unique structural properties make it a valuable scaffold for the development of novel therapeutic agents and as a key intermediate in organic synthesis.

The chemical structure of 4-(Piperidin-2-yl)pyridine consists of a six-membered pyridine ring with a piperidine ring attached at the 4-position. The piperidine ring, which is a cyclic secondary amine, imparts significant flexibility and hydrophobicity to the molecule, making it an attractive candidate for drug design. The presence of the nitrogen atom in both rings allows for multiple points of functionalization, enabling chemists to tailor the compound for specific biological activities.

In recent years, 4-(Piperidin-2-yl)pyridine has been extensively studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its use as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression, anxiety disorders, and other psychiatric conditions. The unique structure of 4-(Piperidin-2-yl)pyridine allows it to interact selectively with serotonin transporters, thereby enhancing its efficacy and reducing side effects compared to traditional SSRIs.

Beyond its role in psychiatric medications, 4-(Piperidin-2-yl)pyridine has also shown promise in the development of anti-inflammatory drugs. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has demonstrated that derivatives of 4-(Piperidin-2-yl)pyridine can effectively inhibit pro-inflammatory cytokines and enzymes, making them potential candidates for treating inflammatory conditions.

The pharmacokinetic properties of 4-(Piperidin-2-yl)pyridine have been extensively studied to optimize its use in drug development. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for ensuring effective drug delivery. Additionally, its low toxicity profile makes it a safe choice for long-term therapeutic use.

In the realm of organic synthesis, 4-(Piperidin-2-yl)pyridine serves as an important intermediate in the synthesis of various bioactive compounds. Its reactivity and functional group compatibility allow chemists to introduce diverse substituents through various synthetic transformations. For example, it can be used as a starting material for the preparation of complex molecules with specific biological activities, such as antiviral agents and anticancer drugs.

The latest research on 4-(Piperidin-2-yl)pyridine has also explored its potential in combination therapy. Combining this compound with other drugs can enhance therapeutic outcomes by targeting multiple pathways simultaneously. For instance, studies have shown that combining derivatives of 4-(Piperidin-2-yl)pyridine with existing antipsychotic medications can improve treatment efficacy and reduce side effects.

In conclusion, 4-(Piperidin-2-yl)pyridine (CAS No. 143924-51-0) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural properties and favorable pharmacological characteristics make it an attractive candidate for developing novel therapeutic agents across various medical fields. Ongoing research continues to uncover new applications and optimize its use in drug development, solidifying its position as an important molecule in modern medicine.